Cas no 115835-69-3 (3-Propoxypyridin-2-amine)

• Product Name: 3-Propoxypyridin-2-amine
• CAS No: 115835-69-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD10693080
• CID: 1100015
• PubChem ID: 14676218
• Update Time: 2025-11-02

3-Propoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-propoxy-2-Pyridinamine
• AKOS005200153
• SCHEMBL1921438
• 115835-69-3
• UHHKGFKPYDOLNG-UHFFFAOYSA-N
• starbld0044755
• 2-amino-3-propoxypyridine
• 3-Propoxypyridin-2-amine
• MFCD10693080
• NS-01175
• CS-0339203

• MDL： MFCD10693080
• Inchi： 1S/C8H12N2O/c1-2-6-11-7-4-3-5-10-8(7)9/h3-5H,2,6H2,1H3,(H2,9,10)
• InChI Key： UHHKGFKPYDOLNG-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1N)CCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Propoxypyridin-2-amine

3-Propoxypyridin-2-amine (CAS No. 115835-69-3): A Comprehensive Guide to Its Properties and Applications

3-Propoxypyridin-2-amine (CAS No. 115835-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine backbone and propoxy substituent, is increasingly studied for its potential applications in drug development and material science. In this article, we delve into the molecular structure, synthesis methods, and emerging uses of 3-Propoxypyridin-2-amine, while addressing common queries and trending topics in the field.

The chemical name 3-Propoxypyridin-2-amine reflects its structural composition: a pyridine ring substituted with an amino group at the 2-position and a propoxy group at the 3-position. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in organic synthesis. Researchers often search for "3-Propoxypyridin-2-amine synthesis" or "CAS 115835-69-3 applications", highlighting the growing interest in its practical uses. Its CAS number, 115835-69-3, serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the most frequently asked questions about 3-Propoxypyridin-2-amine revolves around its solubility and stability. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory environments. Additionally, its stability under ambient conditions makes it a reliable candidate for further chemical modifications. Searches for "3-Propoxypyridin-2-amine solubility" or "stability of CAS 115835-69-3" are common among chemists seeking to optimize reaction conditions.

In the context of pharmaceutical research, 3-Propoxypyridin-2-amine is explored as a building block for bioactive molecules. Its pyridine core is a prevalent motif in drugs targeting neurological and inflammatory pathways. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, with queries like "3-Propoxypyridin-2-amine in drug design" gaining traction. The compound's ability to act as a ligand or intermediate in multicomponent reactions underscores its versatility.

Another hotspot topic is the green chemistry aspect of synthesizing 3-Propoxypyridin-2-amine. Researchers are increasingly investigating eco-friendly protocols, such as catalytic methods or solvent-free reactions, to minimize environmental impact. Searches for "sustainable synthesis of CAS 115835-69-3" reflect this shift toward greener practices. The compound's compatibility with these methods positions it as a model for sustainable chemical production.

From an industrial perspective, 3-Propoxypyridin-2-amine is valued for its role in producing advanced materials. Its incorporation into polymers or coatings can enhance thermal and mechanical properties, addressing demands in sectors like electronics and aerospace. Queries such as "3-Propoxypyridin-2-amine in material science" or "CAS 115835-69-3 industrial uses" highlight its cross-disciplinary relevance.

In summary, 3-Propoxypyridin-2-amine (CAS No. 115835-69-3) is a multifaceted compound with promising applications in pharmaceuticals, green chemistry, and material science. Its structural features and adaptability make it a subject of ongoing research, driven by both academic curiosity and industrial needs. By addressing common search queries and aligning with contemporary trends, this article aims to provide a thorough yet accessible resource for professionals and enthusiasts alike.